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Compound of Interest

Compound Name: TFC 007

Cat. No.: B1682772

Essential Safety and Handling Guide for TFC 007

This document provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling TFC 007 (CAS 927878-49-7), a potent
inhibitor of hematopoietic prostaglandin D synthase (H-PGDS). Adherence to these guidelines
is critical to ensure personal safety and proper disposal.

Personal Protective Equipment (PPE)

When handling TFC 007, the following personal protective equipment is mandatory to prevent
exposure. All PPE should be donned before handling the substance and disposed of or
decontaminated according to institutional protocols.

PPE Category Specification

Eye Protection Safety goggles with side-shields
Hand Protection Protective, chemical-resistant gloves
Skin and Body Impervious clothing or lab coat
Respiratory Suitable respirator

Handling and Storage Protocols
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Proper handling and storage are crucial to maintain the integrity of TFC 007 and to prevent
accidental exposure or release into the environment.

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood to avoid inhalation of
dust or aerosols.[1]

Avoid all direct contact with the substance, including skin and eye contact, and inhalation.[1]

Do not eat, drink, or smoke in the designated handling area.[1]

Ensure a safety shower and eyewash station are readily accessible.[1]

Wash hands thoroughly after handling.[1]

Storage:

o Keep the container tightly sealed.[1]

o Store in a cool, well-ventilated area away from direct sunlight and ignition sources.[1]

 Recommended storage temperatures are -20°C for the powder form and -80°C when in
solvent.[1]

Emergency Procedures and First Aid

In the event of an exposure, immediate action is required.
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Exposure Route First Aid Measures

Immediately flush eyes with large amounts of
Eye Contact water, removing contact lenses if present. Seek

prompt medical attention.[1]

Thoroughly rinse the affected skin area with
Skin Contact water. Remove contaminated clothing and seek

medical advice.[1]

Move the individual to fresh air. If breathing is
Inhalation difficult, administer CPR if trained to do so,

avoiding mouth-to-mouth resuscitation.[1]

Rinse the mouth with water. Do not induce

Ingestion vomiting and seek immediate medical attention.

[1]

Disposal Plan

TFC 007 is classified as very toxic to aquatic life with long-lasting effects.[1] Therefore, it is
imperative to prevent its release into the environment.

o Dispose of all waste materials, including empty containers, in accordance with federal, state,
and local environmental regulations.

» Do not allow the substance to enter drains, water courses, or the soil.[1]

o Collect any spillage and dispose of it in a designated, approved waste disposal plant.[1]

Experimental Workflow Diagram

The following diagram outlines the standard procedure for safely handling TFC 007 in a
laboratory setting.
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Preparation Handling Cleanup & Disposal Post-Handling
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TFC 007 Safe Handling Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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